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Compound of Interest

Compound Name: Guanosine-13C5

Cat. No.: B8819210 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth overview of the safety, handling, and experimental

considerations for Guanosine-¹³C₅, a stable isotope-labeled nucleoside crucial for a variety of

research applications, including metabolic flux analysis, quantitative proteomics, and nucleic

acid structural studies. Due to its isotopic label, Guanosine-¹³C₅ serves as a valuable tracer in

biological systems, allowing for the precise tracking and quantification of guanosine

metabolism and incorporation. While Guanosine-¹³C₅ is not radioactive and shares nearly

identical chemical properties with its unlabeled counterpart, adherence to proper laboratory

safety protocols is essential.

Compound Identification and Properties
Guanosine-¹³C₅ is a form of guanosine where the five carbon atoms in the ribose sugar moiety

have been replaced with the stable isotope carbon-13. This isotopic enrichment makes the

molecule readily distinguishable by mass spectrometry and NMR spectroscopy.

Table 1: Physical and Chemical Properties of Guanosine
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Property Value

Appearance White to off-white crystalline powder

Molecular Formula ¹³C₅C₅H₁₃N₅O₅

Molecular Weight
Approximately 288.22 g/mol (varies slightly

based on isotopic purity)

Solubility

Slightly soluble in water, soluble in acetic acid

and aqueous bases. Insoluble in ethanol, ether,

and chloroform.[1]

Melting Point 250 °C (decomposes)[2]

Storage
Store in a cool, dry place, protected from light.

Hygroscopic in nature.[3]

Hazard Identification and Safety Precautions
Guanosine-¹³C₅ is not classified as a hazardous substance.[4] However, as with any chemical,

it should be handled with care in a laboratory setting. The primary risks are associated with

inhalation of the powder and direct contact with skin or eyes.

Table 2: Hazard Identification and GHS Classification
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Hazard Classification Precautionary Statement

Acute Oral Toxicity Not Classified
P264: Wash skin thoroughly

after handling.[5]

Skin Corrosion/Irritation Not Classified

P302+P352: IF ON SKIN:

Wash with plenty of soap and

water.

Serious Eye Damage/Irritation Not Classified

P305+P351+P338: IF IN

EYES: Rinse cautiously with

water for several minutes.

Remove contact lenses, if

present and easy to do.

Continue rinsing.

Respiratory or Skin

Sensitization
Not Classified P261: Avoid breathing dust.

Logical Flow for Safe Handling of Guanosine-¹³C₅
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Risk Assessment

Personal Protective Equipment (PPE)

Handling Procedures Emergency Procedures

Review SDS

Identify Potential Hazards

Assess Exposure RoutesWork in Ventilated Area Eye Contact Skin Contact Inhalation Ingestion

Safety Glasses Lab Coat GlovesAvoid Dust Generation

Weigh Carefully
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Caption: Logical workflow for ensuring the safe handling of Guanosine-¹³C₅.

First-Aid Measures
In the event of exposure, follow these first-aid guidelines.

Table 3: First-Aid Measures
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Exposure Route First-Aid Procedure

Inhalation

Move the person to fresh air. If breathing is

difficult, give oxygen. Seek medical attention if

symptoms persist.

Skin Contact

Wash off with soap and plenty of water. Remove

contaminated clothing. Seek medical attention if

irritation develops.

Eye Contact

Rinse cautiously with water for several minutes.

Remove contact lenses, if present and easy to

do. Continue rinsing. Seek medical attention if

irritation persists.

Ingestion

Do NOT induce vomiting. Never give anything

by mouth to an unconscious person. Rinse

mouth with water and seek immediate medical

attention.

Experimental Protocols and Handling
The primary utility of Guanosine-¹³C₅ is in tracer experiments. Below are generalized protocols

for its use in cell culture and subsequent analysis.

General Workflow for Using Guanosine-¹³C₅ in Cell
Culture
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Caption: A generalized experimental workflow for utilizing Guanosine-¹³C₅ in cell culture.
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Detailed Methodologies
a) Preparation of ¹³C-Labeled Medium:

Start with a guanosine-free basal medium.

Prepare a sterile stock solution of Guanosine-¹³C₅ in a suitable solvent (e.g., sterile water or

DMSO, depending on the final desired concentration and cell line tolerance).

Add the Guanosine-¹³C₅ stock solution to the basal medium to achieve the desired final

concentration.

Sterile-filter the final medium if necessary.

b) Cell Culture and Labeling:

Plate cells and allow them to adhere and grow in standard, unlabeled medium.

Once cells reach the desired confluency, aspirate the unlabeled medium.

Wash the cells with sterile phosphate-buffered saline (PBS) to remove residual unlabeled

guanosine.

Add the pre-warmed ¹³C-labeled medium to the cells.

Incubate for the desired labeling period, which can range from minutes to several cell cycles

depending on the experimental goals.

c) Sample Preparation for Mass Spectrometry (LC-MS):

After the labeling period, rapidly aspirate the medium.

Quench metabolism by adding a cold extraction solvent (e.g., 80% methanol) and scraping

the cells.

Collect the cell lysate and centrifuge to pellet cellular debris.

The supernatant containing the metabolites can be dried and reconstituted in a suitable

solvent for LC-MS analysis.
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Guanosine-¹³C₅ can also be used as an internal standard for the accurate quantification of

unlabeled guanosine. In this case, a known amount of the labeled compound is spiked into

the sample before extraction.

d) Sample Preparation for NMR Spectroscopy:

For NMR analysis, a larger quantity of labeled material is typically required (in the range of

0.2 to 0.3 millimoles).

Follow the cell harvesting and metabolite extraction steps as for LC-MS.

The extracted and dried metabolites are reconstituted in a deuterated solvent (e.g., D₂O)

suitable for NMR.

Filter the sample to remove any particulate matter before transferring it to an NMR tube.

Guanosine in Cellular Signaling
Guanosine is a precursor for guanosine triphosphate (GTP), which is essential for RNA

synthesis and is a key molecule in cellular signaling pathways. One such pathway is the cGMP

pathway, where guanosine plays an indirect but critical role.

cGMP Signaling Pathway
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Caption: The role of guanosine as a precursor to GTP in the cGMP signaling pathway.

Storage and Disposal
Storage: Guanosine-¹³C₅ is hygroscopic and should be stored in a tightly sealed container in a

dry and cool place, protected from light. Long-term storage at -20°C is recommended.

Disposal: As Guanosine-¹³C₅ is a stable, non-radioactive isotope, it does not require special

disposal procedures for radioactivity. However, it should be disposed of in accordance with
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local, state, and federal regulations for chemical waste. Generally, waste containing stable

isotope-labeled compounds can be treated as standard chemical waste. Do not dispose of it in

the regular trash or down the drain.

Conclusion
Guanosine-¹³C₅ is a powerful tool for researchers in various fields. While it is not a hazardous

material, proper laboratory practices are essential for its safe handling and effective use. This

guide provides a comprehensive overview of the necessary safety precautions, handling

procedures, and experimental considerations to ensure the successful and safe

implementation of Guanosine-¹³C₅ in your research endeavors.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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